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Compound of Interest

Compound Name: Triethylhexylammonium bromide

Cat. No.: B078111

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for
Triethylhexylammonium Bromide (CAS No. 13028-71-2), compiled from various sources. It
is intended to inform researchers, scientists, and drug development professionals on the
potential hazards, handling, and emergency procedures associated with this compound.

Chemical Identification and Physical Properties

Triethylhexylammonium bromide is a quaternary ammonium salt. Key identification and
physical property data are summarized below.
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Property Value

Chemical Name Triethylhexylammonium bromide
Synonyms Hexyltriethylammonium bromide
CAS Number 13028-71-2

Molecular Formula C12H28BrN

Molecular Weight 266.26 g/mol

Appearance Solid

Melting Point 114-117 °C

o Stable under normal conditions, but noted to be
Hygroscopicity hygroscopic.[1]

Hazard Identification and GHS Classification

Triethylhexylammonium bromide is classified as hazardous under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to
irritation and acute oral toxicity.

Hazard Classification GHS Category Hazard Statement
Acute toxicity, oral Category 4 H302: Harmful if swallowed
Skin irritation Category 2 H315: Causes skin irritation
) S H319: Causes serious eye
Serious eye irritation Category 2A o
irritation

Specific target organ toxicity — H335: May cause respiratory

] Category 3 L
single exposure irritation

GHS Label Elements:

¢ Pictogram: GHSO07 (Exclamation Mark)
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e Signal Word:Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements:

Prevention: P261, P264, P270, P271, P280[2]

Response: P302+P352, P304+P340, P305+P351+P338, P330[2]

Storage: P403+P233, P405[2]

Disposal: P501[2]
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Prevention (P2XX)

P261
Avoid breathing dust

P271

Use only outdoors/well-ventilated

[ )
)

[
\

P270

Do not eat, drink or smoke

[
\

P264

Wash hands thoroughly

)
)

— 1

P280

Wear protective gloves/eye protection

[
L

. P |

Hazard Identification
1

H335

Response (P3XX)

P304+P340

L May cause respiratory irritation J

H319

L Causes serious eye irritation J

)

H315

[
L IF INHALED: Remove to fresh air J

P305+P351+P338

;( W
L IF IN EYES: Rinse cautiously J

P302+P352

Causes skin irritation

—

)

H302

L IF ON SKIN: Wash with plenty of water J

P301+P312

Harmful if swallowed

~—

IF SWALLOWED: Call a POISON CENTER

[ )
L )

Click to download full resolution via product page

GHS Hazard and Response Workflow
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Toxicological Information

Detailed toxicological studies for triethylhexylammonium bromide are not widely available.

The primary information is derived from its GHS classification.

Endpoint

Result

Classification

Acute Oral Toxicity

Data not available

Harmful if swallowed (Category
4)

Skin Corrosion/Irritation

Data not available

Causes skin irritation

(Category 2)

Serious Eye Damage/Irritation

Data not available

Causes serious eye irritation
(Category 2A)

Respiratory/Skin Sensitization

Data not available

Not classified

Germ Cell Mutagenicity

Data not available

Not classified

Carcinogenicity

Data not available

Not classified

Reproductive Toxicity

Data not available

Not classified

Specific Target Organ Toxicity
(Single Exposure)

Data not available

May cause respiratory irritation
(Category 3)

Specific Target Organ Toxicity

(Repeated Exposure)

Data not available

Not classified

Aspiration Hazard

Data not available

Not classified

Ecological Information

Information on the environmental impact of triethylhexylammonium bromide is limited.

However, a study on the ecotoxicity of various ionic liquids provides some quantitative data.

Endpoint

Species

Result

Aquatic Toxicity

Vibrio fischeri

log ECso = -0.54
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ECso: The concentration of a substance that causes a 50% effect (in this case, inhibition of
bioluminescence) in the test organisms.

Experimental Protocol: Vibrio fischeri Ecotoxicity Assay
(General Procedure)

A specific experimental protocol for the cited ecotoxicity value for triethylhexylammonium
bromide is not available. However, a general protocol for assessing the toxicity of ionic liquids
using Vibrio fischeri (the Microtox® test) is as follows.[3] This standardized bioassay measures
the reduction in luminescence of the marine bacterium Vibrio fischeri upon exposure to a toxic
substance.[4][5]
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Preparation
Reconstitute freeze-dried Prepare serial dilutions of
Vibrio fischeri Triethylhexylammonium Bromide

Bacterial Suspension

Exposure & Measurement

y

Measure initial luminescence
of bacterial suspension

l

Expose bacteria to
substance dilutions

l

Measure luminescence after
5, 15, and 30 minutes

Test Concentrations

Data Avnalysis

Calculate percent
luminescence inhibition

l

Determine EC50 value
(concentration causing 50% inhibition)

Click to download full resolution via product page

Vibrio fischeri Ecotoxicity Assay Workflow
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First Aid Measures

The following first aid measures are recommended based on the GHS classification of

triethylhexylammonium bromide.[2]

Exposure Route

First Aid Measures

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a
physician or poison control center if you feel

unwell.[2]

Skin Contact

Remove contaminated clothing. Wash skin
thoroughly with soap and water. If skin irritation

occurs, get medical advice/attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a

physician.[2]

Inhalation

Move person to fresh air and keep comfortable

for breathing. Call a physician if you feel unwell.

[2]

Fire-Fighting Measures

Triethylhexylammonium bromide is a combustible solid.

Measure

Recommendation

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

May produce irritating, corrosive, and/or toxic
gases in a fire.[6] Dusts or fumes may form

explosive mixtures in the air.[6]

Protective Equipment

Wear self-contained breathing apparatus
(SCBA) and full protective gear.[1]
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Handling and Storage

Proper handling and storage are crucial to minimize risks.

Aspect Recommendation

Avoid breathing dust.[7] Wash hands thoroughly

after handling.[7] Do not eat, drink, or smoke
Handling when using this product.[7] Use only in a well-

ventilated area.[7] Wear protective gloves,

clothing, and eye/face protection.[7]

Store in a well-ventilated place.[2] Keep

container tightly closed.[2] Store locked up.[2]
Storage ) ) ) ]

Given its hygroscopic nature, store in a dry

environment, in airtight containers.[8][9]

Exposure Controls and Personal Protection

Control Recommendation

Use in a well-ventilated area, preferably in a
] ) chemical fume hood.[1] Ensure eyewash
Engineering Controls i i
stations and safety showers are readily

available.[1]

Wear chemical safety goggles or a face shield.

[1]

Eye/Face Protection

) ) Wear impervious gloves (e.qg., nitrile rubber) and
Skin Protection ] ) )
protective clothing to prevent skin contact.[6]

If dust is generated and engineering controls are
Respiratory Protection insufficient, use a NIOSH-approved particulate

respirator.

Disclaimer: This document is intended as a technical guide for informational purposes only and
is not a substitute for a formal Safety Data Sheet (SDS). The information has been compiled
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from various sources and may not be exhaustive. Users should always consult the most current
SDS for this compound from their supplier and conduct a thorough risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [In-Depth Technical Guide: Triethylhexylammonium
Bromide Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078111#triethylhexylammonium-bromide-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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